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Compound of Interest

Compound Name: 1,4-Dibromobutane

Cat. No.: B041627

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 1,4-
dibromobutane (CAS No. 110-52-1), a versatile alkylating agent frequently utilized in
pharmaceutical synthesis and the production of specialty polymers.[1] Due to its hazardous
nature, a thorough understanding of its properties and associated risks is critical for ensuring

laboratory safety.

Chemical and Physical Properties

1,4-Dibromobutane is a colorless to pale yellow liquid.[1] It is a potent alkylating agent due to
the presence of two bromine atoms, making it a versatile building block in organic synthesis,
particularly for forming new carbon-carbon bonds and in cyclization reactions.[1] It is immiscible
with water but soluble in common organic solvents like ethanol and ether.[1][2]

Table 1: Physical and Chemical Properties of 1,4-Dibromobutane
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Property Value References
Molecular Formula C4H8Br2 [3114]
Molecular Weight 215.91 g/mol [1][5]
Appearance Colorless to pale yellow liquid [1]

Density 1.808 g/mL at 25 °C [1112]

Melting Point -20 °C [2]

Boiling Point 63-65 °C at 6 mmHg [1112]

Flash Point >110 °C [41[6]

Water Solubility Immiscible [1][2]

N Soluble in ethanol, ether,
Solubility [1][2]
acetone, chloroform

Hazard Identification and GHS Classification

1,4-Dibromobutane is classified as a hazardous substance. It is toxic if swallowed, causes
skin irritation, and poses a risk of serious eye damage.[3][7] Inhalation may cause respiratory
irritation.[3][7]

Table 2: GHS Hazard Classification for 1,4-Dibromobutane
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3

s irritation
tract irritation)
Hazardous to the aquatic 3 H412: Harmful to aquatic life
environment, long-term hazard with long lasting effects

References:[3][5][8]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure risk. The following diagram outlines the
recommended PPE for handling 1,4-dibromobutane.
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Researcher/
Scientist

Personal Protective Equipment (PPE) for 1,4-Dibromobutane

Respiratory Protection

Body Protection

Hand Protection

Eye/Face Protection

Use in a well-ventilated area.

Respirator with Type A filter if
ventilation is inadequate.

Laboratory coat or
protective clothing

Chemical-resistant gloves
(e.g., Butyl rubber, Fluorinated rubber)

Chemical safety goggles or
face shield (8-inch minimum)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Safe Handling and Storage

Handling:

Avoid all personal contact, including inhalation of vapors.[9]

Use in a well-ventilated area, preferably within a chemical fume hood.[3]

Do not eat, drink, or smoke when handling this substance.[9][10]

Wash hands thoroughly after handling.[3][4]
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e Ground all equipment containing the material to prevent static discharge.[11]
o Keep containers securely sealed when not in use.[9]

Storage:

o Store in a cool, dry, and well-ventilated area.[9]

o Keep containers tightly closed.[3][4]

« Store away from incompatible materials such as strong oxidizing agents, strong bases, and
active metals (e.g., sodium, potassium, powdered aluminum).[1][9]

e Protect from light and moisture.[10] Recommended storage temperature is below +30°C.[1]

[2]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Table 3: First Aid Procedures for 1,4-Dibromobutane Exposure
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Exposure Route

First Aid Procedure References

Ingestion

If swallowed, immediately call
a POISON CENTER or doctor.
[3][4] Do NOT induce vomiting.
[3][12] If conscious, give water
to drink.[9]

Eye Contact

Immediately hold eyelids apart
and flush the eye continuously
with running water for at least
15 minutes.[9] Remove contact
lenses if present and easy to
do.[3] Seek immediate medical
attention from an

ophthalmologist.[4]

Skin Contact

Immediately remove all
contaminated clothing,
including footwear.[9] Flush
skin and hair with running
water (and soap if available).
[9] Seek medical attention if

irritation occurs.[3][9]

Inhalation

Remove the victim to fresh air
and keep at rest in a position
comfortable for breathing.[3] If
not breathing, give artificial
respiration.[12] If breathing is
difficult, give oxygen.[12] Seek
medical attention.[12]

Accidental Release and Fire-Fighting Measures

Accidental Release: In the event of a spill, evacuate unnecessary personnel and ensure

adequate ventilation.[3] Remove all ignition sources.[9]

The logical workflow for handling a spill is outlined below:
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Contain spill with sand,
earth, or vermiculite

Collect recoverable product into
labeled containers for disposal

Neutralize/decontaminate residue

Wash area and prevent
runoff into drains

Decontaminate and launder
all protective clothing and equipment

Spill Response Complete

Click to download full resolution via product page

Caption: Logical workflow for handling a 1,4-dibromobutane spill.
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Fire-Fighting: 1,4-Dibromobutane is combustible.[9] Heating may cause expansion or
decomposition, leading to violent rupture of containers.[9]

» Suitable Extinguishing Media: Foam, dry chemical powder, carbon dioxide.[3][9] Water spray
or fog should be used for large fires only.[9]

e Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon
dioxide, and hydrogen bromide.[9]

o Protective Actions: Firefighters should wear full body protective clothing and self-contained
breathing apparatus.[3][9] Cool fire-exposed containers with water spray from a protected
location.[9]

Toxicological and Reactivity Information
Toxicology:

o Acute Effects: Toxic if swallowed.[3] Causes skin irritation and serious eye damage.[3]
Inhalation can lead to respiratory irritation, drowsiness, and dizziness.[3][9]

o Chronic Effects: Long-term exposure may result in cumulative health effects.[9] There is
some evidence that human exposure may result in developmental toxicity.[9]

Reactivity:

Chemical Stability: Stable under normal conditions.[3][10]

e Incompatible Materials: Reacts with strong oxidizing agents, strong bases, and active
metals.[1][9] It may also react with brass and steel.[9]

e Hazardous Decomposition Products: On combustion, it may emit toxic fumes of carbon
monoxide, carbon dioxide, and hydrogen bromide.[9][10]

» Hazardous Polymerization: Will not occur.[9][10]

Experimental Protocols
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Detailed experimental protocols should always be conducted within the framework of a
comprehensive risk assessment specific to the planned procedure. The following is a
generalized methodology for a reaction involving 1,4-dibromobutane as an alkylating agent.

General Protocol for a Nucleophilic Substitution Reaction:

e Preparation:

(¢]

Conduct a pre-reaction safety review, considering all reactants, products, and potential
byproducts.

o Set up the reaction apparatus in a certified chemical fume hood. Ensure all glassware is
dry and free of contaminants.

o Assemble the reaction vessel with a stirrer, condenser, and nitrogen inlet for an inert
atmosphere if required.

o Ensure appropriate quenching agents and spill kits are readily accessible.
e Reagent Handling:

o Wearing the prescribed PPE (chemical splash goggles, laboratory coat, and chemical-
resistant gloves), accurately measure the required amounts of solvent and the nucleophilic
substrate.

o Add the solvent and substrate to the reaction vessel and begin stirring.
o Carefully measure the required amount of 1,4-dibromobutane in the fume hood.

o Slowly add the 1,4-dibromobutane to the reaction mixture, monitoring for any exothermic
reaction. Control the addition rate to maintain the desired reaction temperature.

» Reaction Monitoring:
o Maintain the reaction at the specified temperature for the required duration.

o Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,
GC, LC-MS).
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e Work-up and Purification:
o Once the reaction is complete, cool the mixture to a safe temperature.

o Carefully quench the reaction by the slow addition of an appropriate quenching agent
(e.g., water, saturated ammonium chloride solution).

o Perform the extraction and purification of the product using established laboratory
procedures, ensuring all waste is segregated into appropriate, labeled containers.

o Decontamination:

o Thoroughly decontaminate all glassware and equipment that came into contact with 1,4-
dibromobutane using a suitable solvent.

o Dispose of all waste materials in accordance with institutional and regulatory guidelines.

This guide is intended to provide a comprehensive overview of the safety and handling of 1,4-
dibromobutane. It is imperative that all users consult the most current Safety Data Sheet
(SDS) before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,4-Dibromobutane: A Comprehensive Technical Guide
to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041627#1-4-dibromobutane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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